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Compound of Interest

Compound Name: 11,13-Dihydroivalin

Cat. No.: B186729 Get Quote

Disclaimer: Direct experimental data on the mechanism of action of 11,13-Dihydroivalin is not

currently available in the public domain. This technical guide is based on the known biological

activities of the structurally similar sesquiterpene lactone, Ivalin, and the well-documented

mechanisms of the broader class of sesquiterpene lactones. The proposed mechanisms and

pathways should be considered hypothetical until validated by direct experimental evidence for

11,13-Dihydroivalin.

Introduction
11,13-Dihydroivalin is a sesquiterpene lactone, a class of natural products known for a wide

range of biological activities, including anti-inflammatory and cytotoxic effects. Due to the

scarcity of direct research on 11,13-Dihydroivalin, this document extrapolates its potential

mechanism of action from studies on the closely related compound, Ivalin, and the general

mechanistic understanding of sesquiterpene lactones. The primary modes of action for this

class of compounds involve the modulation of key cellular signaling pathways, primarily through

the alkylation of nucleophilic residues in target proteins.

Putative Core Mechanisms of Action
The biological activity of sesquiterpene lactones is often attributed to the presence of an α,β-

unsaturated carbonyl group in the lactone ring, which can react with nucleophiles, particularly

the thiol groups of cysteine residues in proteins, via a Michael-type addition. This covalent

modification can alter the function of key regulatory proteins, leading to the modulation of
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cellular signaling pathways. Based on the available literature for related compounds, the

putative mechanism of action for 11,13-Dihydroivalin likely involves the following:

Inhibition of the NF-κB Signaling Pathway: A primary and well-documented mechanism for

many sesquiterpene lactones is the inhibition of the Nuclear Factor-kappa B (NF-κB)

pathway.[1][2] This is often achieved through the direct alkylation of the p65 subunit of the

NF-κB heterodimer, which prevents its translocation to the nucleus and subsequent

transcription of pro-inflammatory and pro-survival genes.[3]

Modulation of PI3K/AKT and ERK Signaling Pathways: Sesquiterpene lactones have been

shown to influence the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) and the

Extracellular signal-regulated kinase (ERK) pathways.[4][5] These pathways are crucial for

cell survival, proliferation, and differentiation. The modulation can be either inhibitory or

stimulatory depending on the specific compound and cellular context.

Induction of Apoptosis: By interfering with pro-survival signaling pathways and potentially

through other mechanisms such as the induction of oxidative stress, 11,13-Dihydroivalin is

likely to induce programmed cell death, or apoptosis, in susceptible cells.[6]

Cytoskeletal Disruption: The related compound, Ivalin, has been suggested to act as a

microtubule inhibitor, which can disrupt cell division and lead to cell cycle arrest and

apoptosis.[7]

Quantitative Data (Hypothetical, Based on Ivalin)
No direct quantitative data for 11,13-Dihydroivalin is available. The following table

summarizes the reported cytotoxic activity of the structurally similar compound, Ivalin.

Compound Cell Line Assay Type IC50 (µM) Reference

Ivalin

SMMC-7721

(Hepatocellular

Carcinoma)

Cytotoxicity 4.34 ± 0.10 [7]

Ivalin
HL7702 (Normal

Liver)
Cytotoxicity 25.86 ± 0.87 [7]
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Signaling Pathway Diagrams
The following diagrams illustrate the putative signaling pathways modulated by 11,13-
Dihydroivalin, based on the known mechanisms of related sesquiterpene lactones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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